Cas no 100282-95-9 (1,2,5-Thiadiazole, 3-fluoro-4-phenyl-)

• Product Name: 1,2,5-Thiadiazole, 3-fluoro-4-phenyl-
• CAS No: 100282-95-9
• MF: C₈H₅FN₂S
• MW: 180.202103376389
• CID: 1125251
• Update Time: 2024-07-27

1,2,5-Thiadiazole, 3-fluoro-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazole, 3-fluoro-4-phenyl-

• Inchi： 1S/C8H5FN2S/c9-8-7(10-12-11-8)6-4-2-1-3-5-6/h1-5H
• InChI Key： RGNKNZUHRDEGTM-UHFFFAOYSA-N
• SMILES： S1N=C(C2=CC=CC=C2)C(F)=N1

Computed Properties

• Exact Mass: 180.01585

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 262.6±20.0 °C(Predicted)
• PSA: 25.78
• pka: -3.34±0.30(Predicted)